Cas no 1379249-19-0 (3-Pyrimidin-4-ylpyrrolidin-3-ol)

• Product Name: 3-Pyrimidin-4-ylpyrrolidin-3-ol
• CAS No: 1379249-19-0
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5066309
• Update Time: 2023-08-25

3-Pyrimidin-4-ylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(pyrimidin-4-yl)pyrrolidin-3-ol
• 3-Pyrimidin-4-ylpyrrolidin-3-ol

• Inchi： 1S/C8H11N3O/c12-8(2-4-9-5-8)7-1-3-10-6-11-7/h1,3,6,9,12H,2,4-5H2
• InChI Key： QSTPUUKRTGFNBK-UHFFFAOYSA-N
• SMILES： OC1(C2C=CN=CN=2)CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: -1.1
• Topological Polar Surface Area: 58